Cas no 7119-94-0 (piperidine, 1-nitro-)

piperidine, 1-nitro- structure
Product name:piperidine, 1-nitro-
piperidine, 1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- piperidine, 1-nitro-
- 1-nitropiperidine
- N-NITROPIPERIDINE
- 1-nitro-piperidine
- PFHGNIMWELIXGP-UHFFFAOYSA-N
- SCHEMBL2347952
- DTXSID60221390
- AKOS015905384
- nitropiperidine
- 7119-94-0
-
- Inchi: InChI=1S/C5H10N2O2/c8-7(9)6-4-2-1-3-5-6/h1-5H2
- InChI Key: PFHGNIMWELIXGP-UHFFFAOYSA-N
- SMILES: C1CCN(CC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 130.0743
- Monoisotopic Mass: 130.074228
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.1
- XLogP3: 1.5
Experimental Properties
- Density: 1.1519
- Melting Point: -5.5°C
- Boiling Point: 240.83°C (rough estimate)
- Flash Point: 118.1°C
- Refractive Index: 1.4954 (estimate)
- PSA: 46.38
piperidine, 1-nitro- Related Literature
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Taku Shoji,Miwa Tanaka,Sho Takagaki,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima Org. Biomol. Chem., 2018,16, 480-489
-
3. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
-
Weida Chang,Shanghao Liu,Zhimin Li,Kaibo Zhu RSC Adv., 2019,9, 28323-28329
-
Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
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